

No Public Data Available for S116836 and its Effect on Urine Osmolality

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: S116836

Cat. No.: B8217937

[Get Quote](#)

A comprehensive search of publicly available scientific and medical literature has yielded no specific information on a compound designated "**S116836**" and its effects on urine osmolality. This identifier does not correspond to any known drug, research chemical, or biological agent with documented effects in this area within the public domain.

Efforts to identify "**S116836**" through various search strategies, including chemical and drug databases, have not returned any relevant results. This suggests that "**S116836**" may be an internal, pre-clinical, or otherwise non-publicly disclosed compound identifier. It is also possible that this designation is a typographical error.

For researchers, scientists, and drug development professionals interested in the regulation of urine osmolality, a wealth of information is available on other compounds. For instance, extensive research has been conducted on the effects of GLP-1 receptor agonists, such as liraglutide, on renal function and fluid balance.

To illustrate the type of in-depth technical guide that could be produced with available data, a summary of the known effects of a compound like liraglutide on related renal parameters is provided below. This is for demonstrative purposes only, as no data for "**S116836**" could be found.

Example Data Presentation: Liraglutide and Renal Parameters (Illustrative)

Parameter	Effect of Liraglutide	Key Findings	Citation
Urinary Sodium Excretion	Increased	Liraglutide has been shown to increase urinary sodium excretion, a potential mechanism for its blood pressure-lowering effects.	[1]
Glomerular Filtration Rate (GFR)	No significant short-term effect	Studies have indicated that short-term administration of liraglutide does not significantly alter the glomerular filtration rate.	[2]
Proximal Tubular Sodium Reabsorption	Decreased	Liraglutide has been observed to decrease the reabsorption of sodium in the proximal tubules of the kidneys.	[2]
Blood Pressure	Decrease (long-term)	While short-term effects can vary, long-term treatment with liraglutide is associated with a reduction in blood pressure.	[1][2]

Example Experimental Protocol: Investigating Renal Effects of a Test Compound (Illustrative)

Objective: To determine the effect of a test compound on urine osmolality and renal function in a preclinical model.


Methodology:

- Animal Model: Male Wistar rats (n=8 per group) are housed in metabolic cages.
- Acclimatization: Animals are acclimatized for 72 hours with free access to standard chow and water.
- Treatment Groups:
 - Vehicle control (e.g., saline)
 - Test Compound - Dose 1 (e.g., 1 mg/kg)
 - Test Compound - Dose 2 (e.g., 10 mg/kg)
- Administration: The test compound or vehicle is administered via subcutaneous injection.
- Urine Collection: Urine is collected over a 24-hour period post-administration.
- Analysis:
 - Urine volume is measured.
 - Urine osmolality is determined using a freezing point depression osmometer.
 - Urinary sodium and creatinine concentrations are measured.
- Blood Sampling: Blood samples are collected at the end of the study to determine plasma levels of the test compound and relevant biomarkers.
- Statistical Analysis: Data are analyzed using ANOVA followed by a post-hoc test for multiple comparisons.

Example Signaling Pathway Diagram (Illustrative)

This diagram illustrates a hypothetical mechanism by which a compound could influence urine osmolality through its interaction with a receptor in the kidney, leading to changes in aquaporin-2 (AQP2) water channel trafficking.

Hypothetical Signaling Pathway for a Test Compound Affecting Urine Osmolality

[Click to download full resolution via product page](#)

Caption: Hypothetical signaling cascade for a compound increasing urine osmolality.

We recommend that researchers in possession of information regarding "**S116836**" verify the compound's identity and consult internal documentation for data related to its pharmacological effects. Should a public-domain identifier for this compound be available, a comprehensive analysis can be conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Ethyl 3-methylbut-1-ene-1-sulfonate | C₇H₁₄O₃S | CID 71335364 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Elacestrant | C₃₀H₃₈N₂O₂ | CID 23642301 - PubChem [pubchem.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [No Public Data Available for S116836 and its Effect on Urine Osmolality]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b8217937#s116836-and-its-effect-on-urine-osmolality]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com